Cas no 2060523-00-2 (N-(3-formylphenyl)methylbut-2-enamide)

• Product Name: N-(3-formylphenyl)methylbut-2-enamide
• CAS No: 2060523-00-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5173816
• PubChem ID: 125455707
• Update Time: 2025-08-05

N-(3-formylphenyl)methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-[(3-formylphenyl)methyl]-
• N-(3-formylphenyl)methylbut-2-enamide

• Inchi： 1S/C12H13NO2/c1-2-4-12(15)13-8-10-5-3-6-11(7-10)9-14/h2-7,9H,8H2,1H3,(H,13,15)
• InChI Key： CPVYDFCWGKYQMA-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(C=O)=C1)(=O)C=CC

Additional information on N-(3-formylphenyl)methylbut-2-enamide

N-(3-Formylphenyl)methylbut-2-enamide: A Comprehensive Overview

N-(3-Formylphenyl)methylbut-2-enamide, also known by its CAS number 2060523-00-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a formyl group attached to a phenyl ring and a but-2-enamide moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of extensive research.

N-(3-formylphenyl)methylbut-2-enamide has been studied for its potential applications in various areas, including pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anti-inflammatory agents. The formyl group on the phenyl ring is particularly reactive, enabling it to participate in various chemical transformations such as oxidation, reduction, and condensation reactions.

The synthesis of N-(3-formylphenyl)methylbut-2-enamide involves a multi-step process that typically begins with the preparation of the formanilide derivative. Researchers have explored various methodologies to optimize the synthesis pathway, with a focus on improving yield and reducing reaction time. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched samples of this compound, which is crucial for its application in chiral recognition studies.

One of the most intriguing aspects of N-(3-formylphenyl)methylbut-2-enamide is its ability to undergo self-assembling behavior under specific conditions. This property has led to its investigation as a building block for supramolecular structures, which have potential applications in nanotechnology and drug delivery systems. Experimental studies have demonstrated that the compound can form stable aggregates in polar solvents, suggesting its utility in creating stimuli-responsive materials.

In terms of biological activity, N-(3-formylphenyl)methylbut-2-enamide has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. For example, recent research has identified its ability to inhibit the activity of acetylcholinesterase, an enzyme associated with neurodegenerative diseases such as Alzheimer's disease. This finding has sparked interest in further exploring its potential as a lead compound for drug development.

The structural versatility of N-(3-formylphenyl)methylbut-2-enamide also makes it an attractive candidate for use in polymer chemistry. Its amide functionality can serve as a reactive site for polymerization reactions, leading to the formation of high-performance polymers with tailored properties. Researchers are currently investigating its application in the development of biodegradable polymers for use in biomedical applications.

From an environmental standpoint, N-(3-formylphenyl)methylbut-2-enamide has been evaluated for its biodegradability and eco-toxicological profile. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, making it a more sustainable alternative to traditional organic compounds used in industrial applications.

In conclusion, N-(3-formylphenyl)methylbut-2-enamide (CAS No: 2060523-00-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.